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Compound of Interest

Compound Name: JC2-11

Cat. No.: B12398964

JC2-11, a benzylideneacetophenone derivative, is a synthetic chalcone compound utilized in
laboratory research for its antioxidant and anti-inflammatory properties. As with any laboratory
chemical, adherence to proper handling and disposal protocols is paramount to ensure
personnel safety and environmental protection. This document provides essential guidance for
researchers, scientists, and drug development professionals on the proper disposal procedures
for JC2-11, based on the safety profiles of related chalcone compounds.

Physicochemical Data of Structurally Related
Compound

Since specific data for JC2-11 is not readily available, the following table summarizes the
physicochemical properties of its parent compound, benzylideneacetophenone (chalcone), to
provide an indication of its characteristics.
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Property Value

Molecular Formula C15H120

Molar Mass 208.26 g/mol

Appearance Yellow Granular Powder

Melting Point 55-59°C

Boiling Point 345-348°C (with slight decompaosition)
Flash Point >110°C (>230°F)

Solubilit Soluble in ether, chloroform, carbon disulfide,
olubili
Y and benzene. Slightly soluble in alcohol.

Experimental Protocols: Safe Handling and Disposal
Workflow

Proper disposal of JC2-11 must be conducted in accordance with local, regional, and national
hazardous waste regulations. The following workflow provides a step-by-step guide for the safe
handling and disposal of JC2-11 and similar chalcone derivatives in a laboratory setting.
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Safe Handling of JC2-11

1. Wear Appropriate PPE
- Safety Goggles
- Lab Coat
- Chemical-Resistant Gloves

Proceed to
2. Use in a Well-Ventilated Area
- Fume Hood Recommended

Maintain

3. Avoid Contact and Inhalation
- Do not ingest
- Avoid breathing dust

- J

After use

Disposal Procedures

4. Collect Waste
- Place in a designated, labeled, and sealed container.

Ensure
5. Segregate Chemical Waste
- Do not mix with incompatible materials.

Before final disposal

6. Consult Regulations
- Refer to institutional and local hazardous waste guidelines.

Follow

7. Dispose via Approved Vendor
- Transfer to an authorized chemical waste disposal facility.

- J

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of JC2-11.
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Step-by-Step Disposal Procedures

Personal Protective Equipment (PPE): Before handling JC2-11, all personnel must wear
appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[1][2]

Waste Collection:

o All solid waste contaminated with JC2-11 (e.g., weighing papers, contaminated gloves,
pipette tips) should be collected in a designated, leak-proof, and clearly labeled hazardous
waste container.

o Solutions containing JC2-11 should be collected in a separate, sealed, and appropriately
labeled liquid waste container. The container should be made of a material compatible with
the solvents used.

o Do not dispose of JC2-11 down the drain or in regular trash.[3][4]

Waste Segregation: Store the JC2-11 waste container separately from incompatible
chemicals.[5][6] As a general guideline for chalcones, avoid mixing with strong oxidizing
agents.[1][7]

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"
the name of the chemical (JC2-11), and any other components of the waste mixture.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,
away from heat and sources of ignition, while awaiting pickup.[1][6][7]

Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.[3][6] Chemical waste generators are responsible for ensuring that waste is
classified and disposed of in accordance with all applicable regulations.[3]

Spill Cleanup: In the event of a spill, use absorbent material to contain the substance.[1][7]
Scoop the material into a designated hazardous waste container.[1][7] Ensure the area is
then decontaminated. For significant spills, contact your institution's EHS office immediately.

[6]
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Signaling Pathway and Experimental Workflow
Visualization

The following diagram illustrates the experimental workflow for studying the effect of JC2-11 on
inflammasome activation, a key application of this compound.

@Xperimental Workflow: JC2-11 Effect on Inflammasome Activatior?

1. Cell Culture
(e.g., Macrophages)

Prepare cells

2. Priming Step
(e.g., with LPS)

Prime cells

3. Treatment
-Add JC2-11
- Add Inflammasome Activator

Allow reaction

4. Incubation

Collect samples

5. Analysis
- ELISA (e.g., for IL-1B)
- Western Blot (e.g., for Caspase-1)

Analyze data
G. Results Interpretatior)
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Caption: Experimental workflow for JC2-11 inflammasome studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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